4-(5-aminopyrimidin-2-yl)benzonitrile

• IUPAC Name: 4-(5-aminopyrimidin-2-yl)benzonitrile
• InChI: InChI=1S/C11H8N4/c12-5-8-1-3-9(4-2-8)11-14-6-10(13)7-15-11/h1-4,6-7H,13H2
• InChI Key: ZUHYODFJXMGYJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=NC=C(C=N2)N
• Molecular Formula: C11H8N4
• DSSTOX Substance ID: DTXSID301346131
• Molecular Weight: 196.21 g/mol
• CAS RN: 344334-37-8

Description

4-(5-Aminopyrimidin-2-yl)benzonitrile, also known as 4-APB, is a synthetic compound that belongs to the class of substituted pyrimidines. It is a white powder that is soluble in water and methanol, and is used as a reagent in organic synthesis. 4-APB is a structural analog of the neurotransmitter serotonin and has been used in a variety of scientific research applications, such as neuropharmacology and pharmacology.

Scientific Research Applications

4-(5-aminopyrimidin-2-yl)benzonitrile has been used in a variety of scientific research applications, including neuropharmacology, pharmacology, and biochemistry. It has been used to study the effects of serotonin on the central nervous system, as well as the effects of other neurotransmitters such as dopamine, norepinephrine, and glutamate. It has also been used to study the pharmacology of various drugs, including opioids, psychostimulants, and hallucinogens.

Mechanism of Action

4-(5-aminopyrimidin-2-yl)benzonitrile acts as an agonist at the 5-HT2A receptor, which is a serotonin receptor found in the central nervous system. It is believed to act as an agonist at other serotonin receptors, as well as at other neurotransmitter receptors. It has also been found to inhibit the reuptake of serotonin, which may lead to increased levels of serotonin in the brain.
Biochemical and Physiological Effects
4-(5-aminopyrimidin-2-yl)benzonitrile has been found to have a variety of biochemical and physiological effects. It has been found to increase levels of serotonin in the brain, as well as to increase levels of dopamine and norepinephrine. It has also been found to increase levels of glutamate, which is an excitatory neurotransmitter. In addition, it has been found to inhibit the reuptake of serotonin, which may lead to increased levels of serotonin in the brain.

Advantages and Limitations for Lab Experiments

4-(5-aminopyrimidin-2-yl)benzonitrile has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is readily soluble in water and methanol. Furthermore, it is easily synthesized, and it can be stored at room temperature for extended periods of time. However, it also has some limitations. It has a low potency, and it has a relatively short half-life in the body, which limits its effectiveness in experiments.

Future Directions

1. Further research could be done to explore the potential therapeutic applications of 4-(5-aminopyrimidin-2-yl)benzonitrile.
2. Studies could be conducted to determine the effects of 4-(5-aminopyrimidin-2-yl)benzonitrile on other neurotransmitter systems, such as the GABAergic system.
3. Research could be conducted to determine the effects of 4-(5-aminopyrimidin-2-yl)benzonitrile on cognitive function.
4. Studies could be conducted to determine the effects of 4-(5-aminopyrimidin-2-yl)benzonitrile on the development of tolerance and dependence.
5. Research could be conducted to determine the effects of 4-(5-aminopyrimidin-2-yl)benzonitrile on other physiological processes, such as appetite and metabolism.
6. Studies could be conducted to determine the effects of 4-(5-aminopyrimidin-2-yl)benzonitrile on the cardiovascular system.
7. Research could be conducted to determine the effects of 4-(5-aminopyrimidin-2-yl)benzonitrile on the gastrointestinal system.
8. Studies could be conducted to determine the effects of 4-(5-aminopyrimidin-2-yl)benzonitrile on the endocrine system.
9. Research could be conducted to determine the effects of 4-(5-aminopyrimidin-2-yl)benzonitrile on the immune system.
10. Studies could be conducted to determine the effects of 4-(5-aminopyrimidin-2-yl)benzonitrile on the reproductive system.

Synthesis Methods

4-(5-aminopyrimidin-2-yl)benzonitrile can be synthesized by the reaction of 5-aminopyrimidine and benzonitrile in the presence of an acid catalyst. The reaction proceeds via an SN2 displacement of the nitrile group from benzonitrile to form the desired product. The reaction is typically carried out in an inert atmosphere at a temperature of 80-90°C for 1-2 hours.